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Compound of Interest

Compound Name: Cefoxitin-d3 Sodium Salt

CAS No.: 1316289-46-9

Cat. No.: B565502

Get Quote

Cefoxitin-d3 is the stable, isotopically labeled counterpart of the cephamycin antibiotic cefoxitin.

Because the deuterium label (typically on the methoxy group) does not significantly induce a

macroscopic kinetic isotope effect on ionization, Cefoxitin-d3 shares the exact pKa, solubility,

and stability profile of unlabeled cefoxitin sodium[1].

The structural integrity and solubility of this molecule are entirely dictated by the pH of its

microenvironment:

Acidic Precipitation (pH < 4.0): The molecule contains a carboxylic acid moiety. When the

environmental pH drops below its pKa, the highly polar, water-soluble sodium salt is

protonated into the neutral free acid. The loss of ionic charge drastically reduces ion-dipole

interactions with water, leading to rapid precipitation out of the aqueous solution[2].

Alkaline Hydrolysis (pH > 8.0): Cefoxitin contains a highly strained β -lactam ring. In alkaline

conditions, hydroxide ions act as aggressive nucleophiles, attacking the carbonyl carbon of

the β -lactam ring. This results in irreversible ring-opening (hydrolysis), permanently

destroying the analyte and eliminating its target LC-MS/MS transition signal[2].
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Fig 1: pH-dependent state transitions and degradation pathways of Cefoxitin-d3.

Part 2: Troubleshooting Guide & FAQs
Q1: Why is my Cefoxitin-d3 stock solution turning cloudy after I dilute it into my mobile phase?

The Causality: Standard LC-MS/MS mobile phases often contain 0.1% Formic Acid, bringing

the pH down to ~2.7. If you dilute a highly concentrated aqueous stock of Cefoxitin-d3 directly

into this acidic environment without a sufficient organic solvent ratio, the sodium salt converts

to the insoluble free acid[2]. The Solution: Always prepare your primary stock solutions in

unbuffered LC-MS grade water or a neutral buffer (pH 6.0). Only introduce the standard to

acidic conditions immediately prior to injection, or ensure your diluent contains at least 20-30%

organic modifier (like Methanol or Acetonitrile) to keep the protonated free acid solvated.

Q2: I am seeing a 15-20% decrease in the Cefoxitin-d3 internal standard peak area over a 48-

hour autosampler queue. Is the MS instrument drifting? The Causality: It is highly likely a

chemical degradation issue, not an instrument drift. Cefoxitin sodium exhibits apparent first-

order decomposition in aqueous solutions. Even at its optimal stability range (pH 5.0–7.0), the

molecule naturally loses about 10% of its structural integrity within 48 hours at 25°C[1]. If your

autosampler is at room temperature, the β -lactam ring is slowly hydrolyzing. The Solution:

Maintain the autosampler compartment at 4°C. At 5°C, decomposition is reduced to

approximately 2% over 7 days[2].

Q3: My extraction protocol uses a strong basic wash (pH 9.5). Will this impact my Cefoxitin-d3

recovery? The Causality: Yes, catastrophically. At pH 9.0, Cefoxitin sodium undergoes rapid

alkaline hydrolysis, incurring a 10% loss in just 14 hours at room temperature[2]. At pH 9.5, this

kinetic degradation accelerates exponentially. The Solution: Switch to a neutral or mildly acidic

extraction wash (pH 5.5 - 6.5). If a basic wash is absolutely mandatory for matrix cleanup, it

must be performed rapidly on ice, followed immediately by neutralization.
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Fig 2: Decision tree for troubleshooting Cefoxitin-d3 signal loss in LC-MS/MS workflows.

Part 3: Quantitative Physicochemical Data
To facilitate rapid assay development, the following table summarizes the quantitative

relationship between pH, solubility, and stability for Cefoxitin-d3 sodium salt based on

established pharmacological data[1][2].
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pH Range Molecular State Aqueous Solubility
Stability /
Degradation
Kinetics (at 25°C)

< 4.0 Protonated Free Acid
Poor (High

precipitation risk)

~40 hours to 10%

decomposition

5.0 - 7.0 Ionized Sodium Salt
Very Soluble (>50

mg/mL)

Maximum Stability

(~48 hours to 10%

decomposition)

8.0 - 9.0 Ionized Sodium Salt Very Soluble

Rapid degradation (14

hours to 10%

decomposition at pH

9)

> 9.0 Hydrolyzed Degradant Soluble
Irreversible β -lactam

ring opening

Part 4: Self-Validating Preparation Protocol
To ensure absolute trustworthiness in your bioanalytical data, use the following self-validating

protocol for preparing Cefoxitin-d3 working solutions. This protocol embeds a System Suitability

Test (SST) to automatically flag chemical degradation before it ruins a sample batch.

Step-by-Step Methodology:

Solid-State Storage: Store lyophilized Cefoxitin-d3 sodium salt at -20°C in a desiccator.

Amorphous forms are highly sensitive to moisture-induced biphasic decomposition[1].

Primary Reconstitution: Weigh the required mass and dissolve in unbuffered, LC-MS grade

water to a concentration of 1.0 mg/mL.

pH Verification: Spot-check the stock solution using a micro-pH probe. The natural pH of the

reconstituted sodium salt should read between 4.2 and 7.0[3]. If it falls outside this range,

discard the stock.
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Working Solution Dilution: Dilute the primary stock to your working IS concentration (e.g.,

100 ng/mL) using a diluent of 50:50 Water:Methanol buffered with 10 mM Ammonium

Acetate (pH 6.0). Causality: The organic modifier prevents free-acid precipitation, while the

neutral buffer arrests hydrolysis.

Self-Validating SST Injection: Before running biological samples, inject the working solution

into the LC-MS/MS.

Monitor the primary intact transition (e.g., m/z 431 → fragment).

Validation Check: Monitor a secondary transition for the hydrolyzed product (+18 Da mass

shift, m/z 449). If the ratio of hydrolyzed to intact Cefoxitin-d3 exceeds 5%, the system

automatically fails the batch, indicating the stock has degraded and must be remade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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